Cas no 877617-98-6 (3-butyl-1,7-dimethyl-9-(2-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-1,7-dimethyl-9-(2-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 877617-98-6
• MF: C₂₁H₂₇N₅O₂
• MW: 381.47138428688
• CID: 5510525
• Update Time: 2025-07-16

3-butyl-1,7-dimethyl-9-(2-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-1,7-dimethyl-9-(2-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 3-butyl-6,7,8,9-tetrahydro-1,7-dimethyl-9-(2-methylphenyl)-
• 3-butyl-1,7-dimethyl-9-(2-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C21H27N5O2/c1-5-6-11-24-19(27)17-18(23(4)21(24)28)22-20-25(12-14(2)13-26(17)20)16-10-8-7-9-15(16)3/h7-10,14H,5-6,11-13H2,1-4H3
• InChI Key： IEHJQNQSOQSPDH-UHFFFAOYSA-N
• SMILES： N12CC(C)CN(C3=CC=CC=C3C)C1=NC1=C2C(=O)N(CCCC)C(=O)N1C

Additional information on 3-butyl-1,7-dimethyl-9-(2-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

3-Butyl-1,7-Dimethyl-9-(2-Methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-Pyrimido[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

The compound 3-butyl-1,7-dimethyl-9-(2-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 877617-98-6) is a highly complex and intricate chemical entity belonging to the family of pyrimido-purine derivatives. This compound has garnered significant attention in the field of biomedical research due to its unique structural features and potential applications in drug development. Pyrimido-purine structures are known for their ability to mimic natural nucleotides, making them promising candidates for nucleoside analogs with diverse biological activities.

Pyrimido-purines are a class of heterocyclic compounds that combine elements of both pyrimidines and purines. The pyrimido[1,2-g]purine core of this compound is a fused bicyclic system consisting of a six-membered pyrimidine ring and an eight-membered purine-like ring. This structural arrangement provides the molecule with unique pharmacokinetic properties and allows for targeted interactions with biological systems.

The substituents on this compound are equally important in determining its biological activity and pharmacokinetics. The 3-butyl group introduces a bulky alkyl chain, which can influence the molecule's solubility and metabolic stability. Similarly, the 1,7-dimethyl groups add steric bulk and may play a role in modulating the compound's interactions with target proteins. The 9-(2-methylphenyl) substituent introduces an aromatic ring with a methyl group at the ortho position, which can contribute to both hydrophobic interactions and potential π-π stacking effects.

Recent studies have highlighted the potential of pyrimido-purine derivatives as antiviral agents, particularly against viruses such as HIV and hepatitis C. The pyrimido[1,2-g]purine-2,4-dione core has been shown to act as a scaffold for the development of nucleoside analogs that can inhibit viral replication by incorporating into viral DNA or RNA. This compound's ability to mimic natural nucleotides makes it an attractive candidate for nucleoside reverse transcriptase inhibitors (NRTIs) and other antiviral therapies.

Moreover, the 3-butyl-1,7-dimethyl-9-(2-methylphenyl)-pyrimido[1,2-g]purine-2,4-dione has shown promise in cancer research. Preclinical studies have demonstrated that this compound can exhibit antiproliferative effects against various cancer cell lines. Its mechanism of action may involve the inhibition of topoisomerases, enzymes critical for DNA replication and repair. Additionally, the compound's ability to modulate cell cycle regulation and induce apoptosis makes it a valuable tool in the development of anticancer drugs.

Another area of interest is the potential use of this compound in central nervous system (CNS) disorders. The pyrimido-purine core has been explored as a template for the development of selective CNS agents, particularly those targeting neurotransmitter systems such as serotonin and dopamine. The presence of the 2-methylphenyl group may enhance the compound's ability to cross the blood-brain barrier, making it a viable candidate for neurotherapeutic applications.

From a synthetic chemistry perspective, the 3-butyl-1,7-dimethyl-9-(2-methylphenyl)-pyrimido[1,2-g]purine-2,4-dione represents a challenging target for total synthesis. The construction of its bicyclic core requires precise control over stereochemistry and regioselectivity. Various multicomponent reactions (MCRs) and cyclization strategies have been employed to achieve the desired structure. These efforts have not only advanced our understanding of pyrimido-purine chemistry but also provided valuable insights into the design of complex heterocyclic compounds.

Recent advancements in crystallography have allowed researchers to gain a deeper understanding of the three-dimensional structure of this compound. X-ray crystallography studies have revealed key structural motifs that are critical for its interactions with biological targets. These findings have been instrumental in guiding medicinal chemists in optimizing the compound's binding affinity and selectivity.

In summary, the 3-butyl-1,7-dimethyl-9-(2-methylphenyl)-pyrimido[1,2-g]purine-2,4-dione (CAS No. 877617-98-6) is a multifaceted chemical entity with significant potential in biomedical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for the development of antiviral, anticancer, and neurotherapeutic agents. Ongoing research into its synthesis, structure-activity relationships, and mechanisms of action is expected to yield further insights into its therapeutic potential.